Cas no 58332-40-4 ( )

• Product Name: &nbsp
• CAS No: 58332-40-4
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 948367
• PubChem ID: 292385
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AKOS024333265
• 5-Methyl-1-(4-nitrophenyl)-1H-pyrazol-3(2H)-one
• SCHEMBL10373537
• 58332-40-4
• 5-methyl-1-(4-nitrophenyl)-1,2-dihydro-3h-pyrazol-3-one
• NSC-158108
• NSC158108
• DTXSID20303388
•  

• Inchi： 1S/C10H9N3O3/c1-7-6-10(14)11-12(7)8-2-4-9(5-3-8)13(15)16/h2-6H,1H3,(H,11,14)
• InChI Key： CIZYXFOTWNJIQM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C2C=CC(=CC=2)[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 75.48